Cas no 42932-63-8 ((4-Carboxybutyl-d4)triphenylphosphonium Bromide)

• Product Name: (4-Carboxybutyl-d4)triphenylphosphonium Bromide
• CAS No: 42932-63-8
• MF: C₂₃H₂₄BrO₂P
• MW: 447.337873458862
• CID: 328703
• PubChem ID: 102601359
• Update Time: 2025-10-30

(4-Carboxybutyl-d4)triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,(4-carboxybutyl-2,2,3,3-d4)triphenyl-, bromide (9CI)
• (4-CARBOXYBUTYL-2,2,3,3-D4)TRIPHENYLPHOSPHONIUM BROMIDE
• (4-Carboxybutyl-d4)triphenylphosphonium Bromide
• Carbamic acid,4-dimethylaminobutyl ester,methochloride
• HY-W010882S
• PD151226
• Phosphonium,(4-carboxybutyl-2,2,3,3-d4)triphenyl-,bromide(9ci)
• (4-carboxy-2,2,3,3-tetradeuteriobutyl)-triphenylphosphanium;bromide
• 42932-63-8
• (4-Carboxybutyl-d4)triphenylphosphonium (bromide)
• CS-0203895
• D99445

• Inchi： 1S/C23H23O2P.BrH/c24-23(25)18-10-11-19-26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-9,12-17H,10-11,18-19H2;1H/i10D2,11D2;
• InChI Key： MLOSJPZSZWUDSK-DEHBLRELSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC([2H])([2H])C([2H])([2H])CC(=O)O

Computed Properties

• Exact Mass: 446.09500
• Monoisotopic Mass: 446.095
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 50.89000
• LogP: 1.23940

(4-Carboxybutyl-d4)triphenylphosphonium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Carboxybutyl-d4)triphenylphosphonium Bromide

Introduction to (4-Carboxybutyl-d4)triphenylphosphonium Bromide (CAS No: 42932-63-8)

The compound (4-Carboxybutyl-d4)triphenylphosphonium Bromide (CAS No: 42932-63-8) is a highly specialized organophosphorus compound that has garnered significant attention in various scientific and industrial applications. This compound is notable for its unique structure, which combines a triphenylphosphine moiety with a 4-carboxybutyl group, enriched with deuterium (d4). The bromide counterion further enhances its reactivity and versatility in different chemical environments.

Structural Insights and Synthesis

The molecular structure of (4-Carboxybutyl-d4)triphenylphosphonium Bromide is characterized by a central phosphorus atom bonded to three phenyl groups and a 4-carboxybutyl-d4 substituent. The deuterium enrichment in the butyl chain introduces unique isotopic properties, making this compound valuable in studies requiring precise isotopic labeling. The synthesis of this compound typically involves the reaction of triphenylphosphine with a suitable alkyl halide, followed by deuterium exchange under controlled conditions to achieve the desired d4 enrichment.

Applications in Research and Industry

Recent advancements in materials science have highlighted the potential of (4-Carboxybutyl-d4)triphenylphosphonium Bromide in various applications. One notable area is its use as a precursor in the synthesis of advanced materials, such as conductive polymers and hybrid organic-inorganic composites. The bromide counterion facilitates ion exchange processes, making it ideal for applications in electrochemistry and battery technology.

In the field of drug delivery systems, this compound has shown promise as a carrier for therapeutic agents due to its ability to form stable complexes with biomolecules. Its deuterium enrichment also makes it a valuable tool in nuclear magnetic resonance (NMR) studies, where isotopic labeling enhances spectral resolution and aids in structural elucidation.

Latest Research Findings

Recent studies have explored the role of (4-Carboxybutyl-d4)triphenylphosphonium Bromide in enhancing the performance of lithium-ion batteries. Researchers have demonstrated that this compound can serve as an effective additive in electrolytes, improving ion transport efficiency and cycle stability. Additionally, its application in electrocatalysis has been investigated, with promising results in oxygen reduction reactions relevant to fuel cell technology.

In the realm of biotechnology, this compound has been utilized as a stabilizing agent for enzymes and proteins under harsh conditions. Its ability to form stable complexes with biomolecules has been leveraged in enzyme immobilization techniques, offering new avenues for industrial biocatalysis.

Safety and Handling Considerations

While (4-Carboxybutyl-d4)triphenylphosphonium Bromide is not classified as a hazardous substance under normal handling conditions, it is essential to adhere to standard laboratory safety protocols when working with this compound. Proper ventilation, protective equipment, and waste management practices should be implemented to ensure safe handling and disposal.

Conclusion

The compound (4-Carboxybutyl-d4)triphenylphosphonium Bromide (CAS No: 42932-63-8) stands out as a versatile and innovative material with diverse applications across multiple disciplines. Its unique isotopic properties, coupled with its chemical reactivity, make it an invaluable tool in contemporary research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.